Cas no 10496-76-1 (4-Methylene-1-pyrazoline)

• Product Name: 4-Methylene-1-pyrazoline
• CAS No: 10496-76-1
• MF: C₄H₆N₂
• MW: 82.1038403511047
• CID: 2657124
• PubChem ID: 5324719
• Update Time: 2024-02-27

4-Methylene-1-pyrazoline Chemical and Physical Properties

Names and Identifiers

• 4-Methylene-1,2-diazacyclopentene
• 4-Methylene-1-pyrazoline
• 4,5-Dihydro-4-methylene-3H-pyrazole
• 3H-Pyrazole, 4,5-dihydro-4-methylene-
• InChI=1/C4H6N2/c1-4-2-5-6-3-4/h1-3H

• Inchi： 1S/C4H6N2/c1-4-2-5-6-3-4/h1-3H2
• InChI Key： HEPNIHPVRLJVFS-UHFFFAOYSA-N
• SMILES： N1CC(=C)CN=1

Computed Properties

• Exact Mass: 82.053098200g/mol
• Monoisotopic Mass: 82.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds